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molecular formula C8H6N2O2 B167264 3-Aminophthalimide CAS No. 2518-24-3

3-Aminophthalimide

Cat. No. B167264
CAS RN: 2518-24-3
M. Wt: 162.15 g/mol
InChI Key: GQBONCZDJQXPLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06087480

Procedure details

0.001 g of ammonium vanadate and 0.5 g of titanium dioxide extrudate containing 1% by weight of metallic palladium and having a particle size of 3 mm (from Johnson Matthey) are added to a suspension consisting of 50 ml of water and 1.9 g of 3-nitrophthalimide. After displacing the air with nitrogen, the latter is replaced by hydrogen at atmospheric pressure and the suspension is stirred at 60° C. for 17 hours. During this time, 102% of the theoretical amount of hydrogen, based on the 3-nitrophthalimide, is adsorbed. The resulting suspension is then sieved through a sieve having a mesh width of 1 mm. The material remaining on the sieve is washed with 50 ml of water and the combined aqueous phases are then filtered through a paper filter and washed with 250 ml of water. Drying at 80° C. under reduced pressure (125 mbar) gives 1.2 g (74%) of 3-aminophthalimide.
Name
3-nitrophthalimide
Quantity
1.9 g
Type
reactant
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-nitrophthalimide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ammonium vanadate
Quantity
0.001 g
Type
catalyst
Reaction Step Five
Name
titanium dioxide
Quantity
0.5 g
Type
catalyst
Reaction Step Five
Name
palladium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Six
Name
3-aminophthalimide
Yield
74%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:14]=[CH:13][CH:12]=[C:6]2[C:7]([NH:9][C:10](=[O:11])[C:5]=12)=[O:8])([O-])=O.[H][H]>N.O[V](=O)=O.[O-2].[O-2].[Ti+4].[Pd].O>[NH2:1][C:4]1[CH:14]=[CH:13][CH:12]=[C:6]2[C:7]([NH:9][C:10](=[O:11])[C:5]=12)=[O:8] |f:2.3,4.5.6|

Inputs

Step One
Name
3-nitrophthalimide
Quantity
1.9 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C2C(C(=O)NC2=O)=CC=C1
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Four
Name
3-nitrophthalimide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=C2C(C(=O)NC2=O)=CC=C1
Step Five
Name
ammonium vanadate
Quantity
0.001 g
Type
catalyst
Smiles
N.O[V](=O)=O
Name
titanium dioxide
Quantity
0.5 g
Type
catalyst
Smiles
[O-2].[O-2].[Ti+4]
Name
palladium
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Step Six
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
the suspension is stirred at 60° C. for 17 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are added to a suspension
FILTRATION
Type
FILTRATION
Details
The resulting suspension is then sieved through a sieve
WASH
Type
WASH
Details
is washed with 50 ml of water
FILTRATION
Type
FILTRATION
Details
the combined aqueous phases are then filtered through a paper
FILTRATION
Type
FILTRATION
Details
filter
WASH
Type
WASH
Details
washed with 250 ml of water
CUSTOM
Type
CUSTOM
Details
Drying at 80° C. under reduced pressure (125 mbar)

Outcomes

Product
Details
Reaction Time
 17 h
Name
3-aminophthalimide
Type
product
Smiles
NC1=C2C(C(=O)NC2=O)=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.2 g
YIELD: PERCENTYIELD 74%
YIELD: CALCULATEDPERCENTYIELD 74.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.